

GPR103 Receptor as the Target for 26RFa: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Frog 26RFa*

Cat. No.: *B14790383*

[Get Quote](#)

Introduction

The G protein-coupled receptor 103 (GPR103), also known as the pyroglutamylated RFamide peptide receptor (QRFPR), has been identified as the cognate receptor for the neuropeptide 26RFa and its N-terminally extended form, 43RFa (also known as QRFP).[1][2][3] Initially an orphan receptor, GPR103 was deorphanized through reverse pharmacology, establishing its role in a crucial neuropeptidergic system.[1][4] This system is highly conserved across vertebrates and is implicated in a wide array of physiological processes, including energy homeostasis, feeding behavior, glucose metabolism, bone formation, and cardiovascular regulation.[2][5][6] This technical guide provides an in-depth overview of the biochemical and pharmacological interactions between 26RFa and GPR103, detailing the signaling mechanisms, quantitative data, and key experimental protocols for researchers in drug discovery and development.

Ligand Binding and Affinity

The interaction between 26RFa and GPR103 is characterized by high affinity. Both 26RFa and its longer variant, 43RFa, bind to the human GPR103 receptor with nanomolar affinity.[1] Structure-activity relationship studies have revealed that the complete amino acid sequence of

26RFa is essential for achieving full binding activity. While the C-terminal heptapeptide (26RFa(20-26)) can mimic some biological actions, it exhibits a significantly weaker affinity for GPR103, with IC50 values in the micromolar range.[1][7] Furthermore, the C-terminal amidation of the phenylalanine residue is critical; the non-amidated form of 26RFa fails to bind to the receptor.[1] In rodents, two receptor orthologues, GPR103A and GPR103B, have been identified, and 26RFa binds to both with similar high affinity.[1][4][8]

Table 1: Binding Affinity of Ligands to GPR103


Ligand	Receptor/Cell Line	Assay Type	Affinity (IC50/Ki)	Reference
26RFa	Human GPR103	Competitive Binding	Nanomolar range	[1]
43RFa (QRFP)	Human GPR103	Competitive Binding	Nanomolar range	[1]
26RFa(20-26)	Human GPR103	Competitive Binding	Micromolar range	[1]

Signal Transduction Pathways

Upon activation by 26RFa or 43RFa, GPR103 initiates intracellular signaling through a dual coupling mechanism involving both Gq and Gi/o G proteins.[1][9][10]

- **Gq Pathway:** Coupling to the Gq protein activates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca²⁺) from intracellular stores, leading to a measurable increase in cytosolic calcium concentration.[1][9] This pathway is independent of pertussis toxin (PTX).[9][11]
- **Gi/o Pathway:** Coupling to the Gi/o protein leads to the inhibition of adenylyl cyclase (AC), which results in a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels. [1][3]

This dual signaling capability allows the 26RFa/GPR103 system to modulate a wide range of cellular responses.



[Click to download full resolution via product page](#)

Caption: GPR103 dual signaling cascade via Gq and Gi/o pathways.

Functional Activity and Potency

Functional assays confirm the potent activity of 26RFa and 43RFa at the GPR103 receptor. The activation of the Gq pathway is typically measured by quantifying intracellular calcium mobilization, while the activation of the Gi/o pathway is assessed by measuring the inhibition of cAMP production. Structure-activity relationship studies using synthetic analogues of the C-terminal heptapeptide (26RFa(20-26)) have identified key residues for receptor activation, particularly the final three C-terminal amino acids.[7][12] For instance, substituting Ser23 with norvaline resulted in an analogue with threefold higher potency than the native heptapeptide in a calcium mobilization assay.[7][12]

Table 2: Functional Potency (EC50) of Ligands at GPR103

Ligand	Assay Type	Cell Line	Potency (EC50)	Reference
43RFa (QRFP)	cAMP Inhibition	CHO-hGPR103	0.52 nM	[11]
26RFa	cAMP Inhibition	CHO-hGPR103	3.2 nM	[11]
26RFa	[Ca ²⁺] _i Mobilization	CHO-Gα16-hGPR103	~40 nM	[11]
26RFa(20-26)	[Ca ²⁺] _i Mobilization	CHO-Gα16-hGPR103	~3 μM (75-fold less potent than 26RFa)	[13]
[Nva23]26RFa(20-26)	[Ca ²⁺] _i Mobilization	CHO-Gα16-hGPR103	~1 μM (3-fold more potent than 26RFa(20-26))	[7][12]

Key Experimental Protocols

Competitive Binding Assay

This protocol is designed to determine the binding affinity (K_i or IC_{50}) of test compounds for the GPR103 receptor.

- Cell Culture and Membrane Preparation:
 - Culture HEK293 or CHO cells stably expressing human GPR103.
 - Harvest cells, homogenize in a cold buffer (e.g., Tris-HCl with protease inhibitors), and centrifuge to pellet cell debris.
 - Collect the supernatant and perform ultracentrifugation to pellet the cell membranes.
 - Resuspend the membrane pellet in a binding buffer and determine the protein concentration (e.g., via Bradford assay).
- Binding Reaction:
 - In a 96-well plate, add cell membranes (typically 10-20 μg of protein).


- Add a constant concentration of a radiolabeled ligand (e.g., [125I]-26RFa).
- Add competing unlabeled ligands (test compounds or unlabeled 26RFa) across a range of concentrations.
- Incubate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.
- Separation and Detection:
 - Rapidly filter the reaction mixture through a glass fiber filter (e.g., GF/C) using a cell harvester to separate bound from free radioligand.
 - Wash the filters multiple times with ice-cold wash buffer.
 - Measure the radioactivity retained on the filters using a gamma counter.
- Data Analysis:
 - Plot the percentage of specific binding against the log concentration of the competitor.
 - Use non-linear regression (sigmoidal dose-response) to calculate the IC50 value.
 - Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Intracellular Calcium Mobilization Assay

This functional assay measures the Gq-mediated signaling of GPR103 activation.

- Cell Culture and Plating:
 - Use CHO or HEK293 cells stably expressing GPR103. To enhance the signal, cells may be co-transfected with a promiscuous G protein like Gα16.[\[7\]](#)
 - Plate the cells in a black, clear-bottom 96-well or 384-well plate and grow to near confluency.
- Dye Loading:

- Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) diluted in a suitable buffer (e.g., HBSS).
- Incubate the plate in the dark at 37°C for 45-60 minutes.
- Wash the cells with the buffer to remove excess dye.
- Signal Measurement:
 - Place the plate in a fluorescence plate reader (e.g., FLIPR or FlexStation).
 - Establish a stable baseline fluorescence reading for each well.
 - Inject the test compound (e.g., 26RFa or its analogues) at various concentrations.
 - Immediately begin recording the fluorescence intensity over time (typically 2-3 minutes).
The increase in fluorescence corresponds to the rise in intracellular calcium.
- Data Analysis:
 - Calculate the response as the peak fluorescence intensity minus the baseline.
 - Plot the response against the log concentration of the agonist.
 - Use non-linear regression to determine the EC50 value and maximum response (Emax).



[Click to download full resolution via product page](#)

Caption: Experimental workflow for a calcium mobilization assay.

cAMP Inhibition Assay

This functional assay measures the Gi/o-mediated signaling of GPR103 activation.

- Cell Culture:
 - Culture CHO or HEK293 cells stably expressing GPR103 in 96-well or 384-well plates.
- Cell Stimulation:
 - Pre-treat cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) for a short period to prevent cAMP degradation.
 - Add the test agonist (e.g., 26Rfa) at various concentrations.
 - Immediately add an adenylyl cyclase stimulator, such as Forskolin, to all wells (except the negative control) to induce a high level of cAMP production.
 - Incubate for a defined period (e.g., 30 minutes) at 37°C.
- cAMP Measurement:
 - Lyse the cells to release the intracellular cAMP.
 - Quantify the amount of cAMP in the lysate using a competitive immunoassay kit, such as HTRF (Homogeneous Time-Resolved Fluorescence), ELISA (Enzyme-Linked Immunosorbent Assay), or AlphaScreen.
- Data Analysis:
 - The amount of signal generated is inversely proportional to the amount of cAMP produced.
 - Plot the signal against the log concentration of the agonist.
 - Use non-linear regression to calculate the EC50 value for the inhibition of forskolin-stimulated cAMP production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. [karger.com](https://www.karger.com) [[karger.com](https://www.karger.com)]
- 2. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 3. The Neuropeptide 26RFa (QRFP) and Its Role in the Regulation of Energy Homeostasis: A Mini-Review - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 4. A neuropeptide ligand of the G protein-coupled receptor GPR103 regulates feeding, behavioral arousal, and blood pressure in mice - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/26111111/)]
- 5. The G-Protein-Coupled Receptor GPR103 Regulates Bone Formation - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/26111111/)]
- 6. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 7. pubs.acs.org [pubs.acs.org]
- 8. Frontiers | The Neuropeptide 26RFa (QRFP) and Its Role in the Regulation of Energy Homeostasis: A Mini-Review [[frontiersin.org](https://www.frontiersin.org)]
- 9. Molecular basis of agonist docking in a human GPR103 homology model by site-directed mutagenesis and structure–activity relationship studies - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 10. Structure and dynamics of the pyroglutamylated RF-amide peptide QRFP receptor GPR103 - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 11. [jme.bioscientifica.com](https://www.jme.bioscientifica.com) [[jme.bioscientifica.com](https://www.jme.bioscientifica.com)]
- 12. Structure-activity relationships of a series of analogues of the RFamide-related peptide 26RFa - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/26111111/)]
- 13. pubs.acs.org [pubs.acs.org]
- To cite this document: BenchChem. [GPR103 Receptor as the Target for 26RFa: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b14790383/docs#gpr103-receptor-as-the-target-for-26rfa-a-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)